BENGHE Methodological & Application

Check Availability & Pricing

2-Butoxybenzaldehyde as an Intermediate in
Agrochemicals: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

Cat. No.: B1266755

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Butoxybenzaldehyde, an aromatic aldehyde, has been explored for its utility in the
agrochemical sector. While its role as a direct active ingredient with repellent properties has
been noted, its application as a key intermediate in the synthesis of more complex
agrochemicals such as herbicides, insecticides, and fungicides is not extensively documented
in publicly available scientific literature and patents. This document provides an overview of the
known applications and synthesis of 2-Butoxybenzaldehyde and outlines general synthetic
strategies that could be employed for the derivatization of this compound, drawing parallels
from the synthesis of other benzaldehyde-based agrochemicals.

Properties of 2-Butoxybenzaldehyde

A clear understanding of the physicochemical properties of 2-Butoxybenzaldehyde is
essential for its application in synthesis.
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Property Value

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol

CAS Number 7091-13-6[1]

Appearance Not specified in provided results
Boiling Point Not specified in provided results
Melting Point Not specified in provided results
Solubility Not specified in provided results

Synthesis of 2-Butoxybenzaldehyde

The synthesis of 2-alkoxybenzaldehydes, including 2-butoxybenzaldehyde, can be achieved
through various methods. A common approach is the Williamson ether synthesis, where a
phenoxide is reacted with an alkyl halide.

Experimental Protocol: Williamson Ether Synthesis of 2-
Butoxybenzaldehyde

This protocol is a general representation and may require optimization.

Materials:

Salicylaldehyde

1-Bromobutane

Potassium Carbonate (K2COs) or another suitable base

Anhydrous Dimethylformamide (DMF) or other polar aprotic solvent

Ethyl acetate

Brine solution
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e Anhydrous sodium sulfate (Na2S0a4)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a solution of salicylaldehyde (1.0 equivalent) in anhydrous DMF, add potassium carbonate
(1.5 equivalents).

e Stir the mixture at room temperature for 30 minutes.
e Add 1-bromobutane (1.2 equivalents) to the reaction mixture.

o Heat the mixture to 60-80°C and monitor the reaction progress by thin-layer chromatography
(TLC).

e Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold
water.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
o Concentrate the organic layer under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., hexane/ethyl acetate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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